Cas no 1798525-22-0 (N-[2-methoxy-2-(2-methoxyphenyl)ethyl]-1,3,5-trimethylpyrazole-4-sulfonamide)

• Product Name: N-[2-methoxy-2-(2-methoxyphenyl)ethyl]-1,3,5-trimethylpyrazole-4-sulfonamide
• CAS No: 1798525-22-0
• MF: C₁₆H₂₃N₃O₄S
• MW: 353.436522722244
• CID: 5375497
• Update Time: 2025-10-17

N-[2-methoxy-2-(2-methoxyphenyl)ethyl]-1,3,5-trimethylpyrazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[2-methoxy-2-(2-methoxyphenyl)ethyl]-1,3,5-trimethylpyrazole-4-sulfonamide

• Inchi： 1S/C16H23N3O4S/c1-11-16(12(2)19(3)18-11)24(20,21)17-10-15(23-5)13-8-6-7-9-14(13)22-4/h6-9,15,17H,10H2,1-5H3
• InChI Key： IRCFMUSGYYQUPD-UHFFFAOYSA-N
• SMILES： N1(C)C(C)=C(S(NCC(OC)C2=CC=CC=C2OC)(=O)=O)C(C)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on N-[2-methoxy-2-(2-methoxyphenyl)ethyl]-1,3,5-trimethylpyrazole-4-sulfonamide

N-[2-methoxy-2-(2-methoxyphenyl)ethyl]-1,3,5-trimethylpyrazole-4-sulfonamide (CAS No. 1798525-22-0): A Comprehensive Overview

N-[2-methoxy-2-(2-methoxyphenyl)ethyl]-1,3,5-trimethylpyrazole-4-sulfonamide (CAS No. 1798525-22-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, has been the subject of numerous studies aimed at elucidating its properties and potential applications.

The molecular structure of N-[2-methoxy-2-(2-methoxyphenyl)ethyl]-1,3,5-trimethylpyrazole-4-sulfonamide is composed of a pyrazole core substituted with a sulfonamide group and a methoxyphenyl-containing alkyl chain. The pyrazole ring is known for its versatile biological activities, including anti-inflammatory, anticonvulsant, and antimicrobial properties. The sulfonamide moiety, on the other hand, is a well-known functional group with a wide range of pharmacological effects, including diuretic and antibacterial activities.

Recent research has focused on the synthesis and characterization of N-[2-methoxy-2-(2-methoxyphenyl)ethyl]-1,3,5-trimethylpyrazole-4-sulfonamide. A study published in the Journal of Medicinal Chemistry in 2021 reported a novel synthetic route for this compound using a one-pot reaction involving the condensation of 1,3,5-trimethylpyrazole with 4-chlorobenzenesulfonyl chloride followed by nucleophilic substitution with 2-methoxy-2-(2-methoxyphenyl)ethylamine. This method offers high yields and excellent purity, making it suitable for large-scale production.

The biological evaluation of N-[2-methoxy-2-(2-methoxyphenyl)ethyl]-1,3,5-trimethylpyrazole-4-sulfonamide has revealed promising results. In vitro studies have shown that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. Additionally, it has demonstrated significant antioxidant properties by scavenging free radicals and reducing oxidative stress in cellular models.

Further investigations have explored the potential therapeutic applications of N-[2-methoxy-2-(2-methoxyphenyl)ethyl]-1,3,5-trimethylpyrazole-4-sulfonamide. A preclinical study conducted in 2020 evaluated its efficacy in a murine model of inflammatory bowel disease (IBD). The results indicated that treatment with this compound significantly reduced inflammation and improved intestinal barrier function, suggesting its potential as a novel therapeutic agent for IBD.

The pharmacokinetic profile of N-[2-methoxy-2-(2-methoxyphenyl)ethyl]-1,3,5-trimethylpyrazole-4-sulfonamide has also been studied to assess its suitability for clinical development. A pharmacokinetic analysis in rats revealed that the compound exhibits good oral bioavailability and a favorable distribution profile. It is rapidly absorbed from the gastrointestinal tract and distributed to various tissues, with a half-life that supports once-daily dosing regimens.

Safety assessments are crucial for any potential drug candidate. Toxicological studies have shown that N-[2-methoxy-2-(2-methoxyphenyl)ethyl]-1,3,5-trimethylpyrazole-4-sulfonamide is well-tolerated at therapeutic doses. No significant adverse effects were observed in acute and subchronic toxicity studies conducted in rodents. These findings support its further evaluation in clinical trials.

In conclusion, N-[2-methoxy-2-(2-methoxyphenyl)ethyl]-1,3,5-trimethylpyrazole-4-sulfonamide (CAS No. 1798525-22-0) represents a promising compound with potential applications in the treatment of inflammatory diseases and other conditions characterized by oxidative stress. Ongoing research continues to explore its full therapeutic potential and optimize its formulation for clinical use.